molecular formula C12H8Cl2O2S B8422964 Benzene, 1,1'-sulfonylbis-, dichloro deriv. CAS No. 1333-14-8

Benzene, 1,1'-sulfonylbis-, dichloro deriv.

Cat. No. B8422964
CAS RN: 1333-14-8
M. Wt: 287.2 g/mol
InChI Key: IBRQUKZZBXZOBA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzene, 1,1'-sulfonylbis-, dichloro deriv. is a useful research compound. Its molecular formula is C12H8Cl2O2S and its molecular weight is 287.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzene, 1,1'-sulfonylbis-, dichloro deriv. suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzene, 1,1'-sulfonylbis-, dichloro deriv. including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1333-14-8

Molecular Formula

C12H8Cl2O2S

Molecular Weight

287.2 g/mol

IUPAC Name

1-chloro-3-(3-chlorophenyl)sulfonylbenzene

InChI

InChI=1S/C12H8Cl2O2S/c13-9-3-1-5-11(7-9)17(15,16)12-6-2-4-10(14)8-12/h1-8H

InChI Key

IBRQUKZZBXZOBA-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)Cl)S(=O)(=O)C2=CC(=CC=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

The filtrate from Example 1 is freed from methoanol by distillation, the residue is returned to the reaction vessel, and 562.5 g (5 mol) of chlorobenzene is added. chlorobenzenesulfonic acid chloride is formed by adding 476 g (4 mol) of chlorosulfonic acid and 466 g (4 mol) of thionyl chloride, the mixture is heated to 195° C., and 337.5 g (3 mol) of chlorobenzene is added at such a rate that the temperature does not fall. the charge is subsequently treated as described in Example 1, giving 850 g (74% yield) of dichlorodiphenyl sulfone of melting point 149°-150° C. Gas-chromatographic analysis of the product gives 99.6% 4,4'-isomer, 0.3% 2,4'-isomer, and 0.1% 3,4'-isomer.
Quantity
476 g
Type
reactant
Reaction Step One
Quantity
466 g
Type
reactant
Reaction Step One
Quantity
337.5 g
Type
reactant
Reaction Step Two

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